3-Butyl-5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3-butyl-5-chloro-1-(4-fluorophenyl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C14H14ClFN2O/c1-2-3-4-13-12(9-19)14(15)18(17-13)11-7-5-10(16)6-8-11/h5-9H,2-4H2,1H3
• InChI Key: TUHLBOMPLARYQJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN(C(=C1C=O)Cl)C2=CC=C(C=C2)F
• Molecular Formula: C14H14ClFN2O
• Molecular Weight: 280.72 g/mol

Description

3-Butyl-5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde (BCFP) is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research. BCFP is a pyrazole-based carbaldehyde with a unique structure that makes it an ideal candidate for use in a variety of research settings.

Scientific Research Applications

Heterocyclic Compound Synthesis

Pyrazole derivatives serve as critical scaffolds in synthesizing various heterocyclic compounds. The unique reactivity of such derivatives facilitates the generation of diverse heterocyclic frameworks under mild conditions, which are essential in drug discovery and materials science. For instance, studies have demonstrated the utility of pyrazole derivatives in synthesizing pyrazolo-imidazoles, thiazoles, spiropyridines, and spiropyrroles, highlighting their importance in developing new chemical entities with potential biological activities (Gomaa & Ali, 2020).

Antioxidant and Biological Activities

Isoxazolone and pyrazoline derivatives, related to the pyrazole core structure, exhibit significant biological and medicinal properties. These compounds have been synthesized through multi-component reactions involving aromatic aldehydes, showcasing their potential in developing antioxidant agents. The biological activity of these derivatives underscores the relevance of pyrazole-based compounds in medicinal chemistry, suggesting applications in designing new therapeutic agents with antioxidant properties (Laroum et al., 2019).

Catalysis and Green Chemistry

The synthesis of heterocycles using organocatalysts is a rapidly growing area of research, with pyrazole derivatives playing a significant role. These studies emphasize the development of environmentally friendly and efficient methodologies for constructing complex molecules, including tetrahydrobenzo[b]pyrans, which are crucial in pharmaceuticals. The focus on green chemistry principles in these syntheses indicates the broader applicability of pyrazole derivatives in sustainable chemical processes (Kiyani, 2018).

Drug Discovery and Development

Pyrazole derivatives are explored extensively for their pharmacological potential, including anticancer properties. The versatility of the pyrazole ring in drug design is evident from its inclusion in compounds showing a range of activities, such as anticancer, analgesic, anti-inflammatory, and antimicrobial effects. This diversity underscores the potential of pyrazole-based compounds, like "3-Butyl-5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde," in contributing to the discovery and development of new therapeutic agents (Ray et al., 2022).

Mechanism of Action

Mode of Action

The compound 3-Butyl-5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde is an angiotensin II receptor antagonist . Angiotensin II receptor antagonists, also known as ARBs, are used to block the action of angiotensin. Angiotensin II is a hormone that narrows blood vessels and releases another hormone called aldosterone, which leads to salt and water retention by the kidneys. By blocking the action of angiotensin, ARBs help to widen blood vessels and reduce the amount of water reabsorbed by the kidneys, thereby lowering blood pressure .

Biochemical Pathways

When this system is blocked, it can lead to decreased vasoconstriction and reduced secretion of aldosterone, ultimately leading to decreased blood pressure .

Result of Action

As an angiotensin II receptor antagonist, this compound can help in treating hypertension, edema, renal failure, benign prostatic hypertrophy, diabetic nephropathy, diabetic retinopathy, Alzheimer’s disease, or congestive heart failure . It may also be used in treating glaucoma, preventing or treating atherosclerosis, preventing or treating stroke, and treating a variety of obesity-related disorders .